Cas no 132628-16-1 (N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide)

N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide structure

132628-16-1 structure

Product Name:N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide

CAS No:132628-16-1

MF:C₁₈H₁₉N₅O₆

MW:401.373363733292

MDL:MFCD06657651

CID:134574

Update Time:2025-04-19

N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide
- N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylaceta...
- N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-phenylacetamide
- N2-Phenylacetylguanosine
- Phenylacetylguanosine
- 2-N-(phenylacetyl)guanosine
- N-(Phenylacetyl)guanosine
- N2-(phenylacetyl)-guanosine
- N2-Phenylacetyl Gr
- N2-PHENYLACETYL RIBONUCLEOSIDE GUANOSINE
- N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-
- N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-pur
- N2-Phenylacetyl guanosine N-(9-((2R,3S,4R,5R)-3,4-dihydroxy-5-(hydroxyMethyl)-tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetaMide
- N2-Phenylacetyl guanosine
- C18H19N5O6
- 5995AA
- DT1150
- CM14343
- AX8018045
- N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-6-oxo-3H-purin-2-yl]-2-phenyl-acetamide
- N-[9-[(2R,3
- N-(2-Phenylacetyl)guanosine
- Guanosine, N-(phenylacetyl)-
- N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-
- MDL： MFCD06657651
- Inchi： 1S/C18H19N5O6/c24-7-10-13(26)14(27)17(29-10)23-8-19-12-15(23)21-18(22-16(12)28)20-11(25)6-9-4-2-1-3-5-9/h1-5,8,10,13-14,17,24,26-27H,6-7H2,(H2,20,21,22,25,28)/t10-,13-,14-,17-/m1/s1
- InChI Key： IRSCBAKCFOLZNC-IWCJZZDYSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(NC(CC3C=CC=CC=3)=O)=NC1=2)=O)O)O

Computed Properties

Exact Mass: 401.13400
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 669
XLogP3: -0.1
Topological Polar Surface Area: 158

Experimental Properties

Density: 1.73
Melting Point: 189 ºC
PSA: 162.59000
LogP: -1.01470

N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N859534-5g	N2-Phenylacetyl Guanosine	132628-16-1	≥98%	5g	￥323.10	2022-09-01
abcr	AB524177-1 g	N2-Phenylacetyl guanosine	132628-16-1		1g	€94.20	2023-07-10
abcr	AB524177-5 g	N2-Phenylacetyl guanosine	132628-16-1		5g	€152.50	2023-07-10
abcr	AB524177-10 g	N2-Phenylacetyl guanosine	132628-16-1		10g	€193.00	2023-07-10
abcr	AB524177-25 g	N2-Phenylacetyl guanosine	132628-16-1		25g	€303.20	2023-07-10
abcr	AB524177-100 g	N2-Phenylacetyl guanosine	132628-16-1		100g	€745.50	2023-07-10
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LG451-5g	N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide	132628-16-1	97%	5g	463.0CNY	2021-08-03
Chemenu	CM104600-5g	N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-3H-purin-2-yl}-2-phenylacetamide	132628-16-1	95%	5g	$58	2024-08-02
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N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide Production Method

N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-phenylacetamide Related Literature

1. Some observations relating to the use of 1-aryl-4-alkoxypiperidin-4-yl groups for the protection of the 2′-hydroxy functions in the chemical synthesis of oligoribonucleotides

Wayne Lloyd,Colin B. Reese,Quanlai Song,Anthony M. Vandersteen,Cristina Visintin,Pei-Zhou Zhang J. Chem. Soc. Perkin Trans. 1 2000 165
2. Synthesis of the 3′-terminal half of yeast alanine transfer ribonucleic acid (tRNAAla) by the phosphotriester approach in solution. Part 1. Preparation of the nucleoside building blocks

Jonathan M. Brown,Chris Christodoulou,Simon S. Jones,Anil S. Modak,Colin B. Reese,Samson Sibanda,Aiko Ubasawa J. Chem. Soc. Perkin Trans. 1 1989 1735
3. Use of the 1-(2-fluorophenyl)-4-methoxypiperidin-4-yl (Fpmp) protecting group in the solid-phase synthesis of oligo- and poly-ribonucleotides

M. Vaman Rao,Colin B. Reese,Volker Schehimann,Pak Sang Yu J. Chem. Soc. Perkin Trans. 1 1993 43